Cas no 71662-36-7 (Benzene,(3-chloropropoxy)fluoro- (9CI))

Benzene,(3-chloropropoxy)fluoro- (9CI) structure
71662-36-7 structure
Product Name:Benzene,(3-chloropropoxy)fluoro- (9CI)
CAS No:71662-36-7
MF:C9H10ClFO
MW:188.626505374908
CID:579830
PubChem ID:3018222
Update Time:2025-04-19

Benzene,(3-chloropropoxy)fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,(3-chloropropoxy)fluoro- (9CI)
    • (3-chloropropoxy)fluorobenzene
    • 1-(3-chloropropoxy)-2-fluorobenzene
    • KNJPVCXGHKZYQE-UHFFFAOYSA-N
    • CS-0116909
    • 3-(2-fluorophenoxy)-propyl chloride
    • 2-(3-chloropropoxy)-1-fluorobenzene
    • EN300-1587674
    • 71662-36-7
    • AKOS000145003
    • DTXSID00992254
    • NS00063479
    • SCHEMBL5659994
    • 111952-54-6
    • Inchi: 1S/C9H10ClFO/c10-6-3-7-12-9-5-2-1-4-8(9)11/h1-2,4-5H,3,6-7H2
    • InChI Key: KNJPVCXGHKZYQE-UHFFFAOYSA-N
    • SMILES: ClCCCOC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 188.0405
  • Monoisotopic Mass: 188.0404208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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